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Compound of Interest

Compound Name: tert-Butyl isothiocyanate

Cat. No.: B1199975 Get Quote

CAS Number: 590-42-1

This technical guide provides an in-depth overview of tert-Butyl isothiocyanate, a versatile

reagent in organic synthesis. The document is intended for researchers, scientists, and

professionals in drug development, offering a centralized resource on its properties, synthesis,

analysis, and a general overview of the biological activities associated with the isothiocyanate

class of compounds.

Core Properties and Data
tert-Butyl isothiocyanate is a colorless to pale yellow liquid with a pungent odor.[1] It is

characterized by the presence of an isothiocyanate functional group attached to a tert-butyl

group. This structure imparts a unique reactivity to the molecule, making it a valuable building

block in the synthesis of various nitrogen- and sulfur-containing compounds.[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of tert-butyl
isothiocyanate.
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Property Value Reference

CAS Number 590-42-1 [1]

Molecular Formula C₅H₉NS [3]

Molecular Weight 115.20 g/mol [3]

Appearance Colorless to pale yellow liquid [1]

Boiling Point 141-144 °C Sigma-Aldrich

30-32 °C at 10 mmHg Sigma-Aldrich

Melting Point 10-12 °C Sigma-Aldrich

Density 0.908 g/mL at 25 °C Sigma-Aldrich

Refractive Index (n²⁰/D) 1.48 Sigma-Aldrich

Solubility
Soluble in organic solvents,

limited solubility in water.
[1]

Spectroscopic Data
Technique Data Reference

¹H NMR

A ¹H NMR spectrum is

available and shows a

characteristic singlet for the

tert-butyl protons.

[4]

FTIR, XPS

Has been studied using these

techniques for surface

analysis.

Experimental Protocols
Synthesis of tert-Butyl Isothiocyanate
A common method for the synthesis of isothiocyanates involves the reaction of a primary amine

with carbon disulfide to form a dithiocarbamate salt, followed by desulfurization. While various
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methods exist for the synthesis of isothiocyanates, a one-pot synthesis from the corresponding

primary amine is often preferred for its efficiency.

General One-Pot Synthesis Protocol (Adapted from literature for isothiocyanates):

Reaction Setup: To a stirred solution of tert-butylamine (1.0 eq) in a suitable solvent (e.g.,

dichloromethane or a biphasic system with water), an excess of carbon disulfide (1.2-1.5 eq)

and a base (e.g., triethylamine or potassium carbonate, 2.0 eq) are added at room

temperature.

Dithiocarbamate Formation: The reaction mixture is stirred until the formation of the

dithiocarbamate salt is complete. The progress of the reaction can be monitored by thin-layer

chromatography (TLC).

Desulfurization: A desulfurizing agent, such as a chloroformate (e.g., ethyl chloroformate) or

a carbodiimide, is then added to the reaction mixture. The reaction is typically stirred at room

temperature or slightly elevated temperatures until the isothiocyanate formation is complete.

Work-up and Purification: The reaction mixture is then worked up by washing with water and

brine. The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered,

and the solvent is removed under reduced pressure. The crude product can be purified by

distillation under reduced pressure.

A patented method describes the synthesis of tert-butyl isothiocyanate from ammonium

thiocyanate and tert-butyl alcohol in the presence of hydrochloric acid.[5]

Synthesis Workflow:
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Synthesis of tert-Butyl Isothiocyanate
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Caption: General workflow for the synthesis of tert-Butyl Isothiocyanate.

Analytical Methods
Gas Chromatography-Mass Spectrometry (GC-MS) - General Protocol:

While a specific, validated protocol for tert-butyl isothiocyanate is not readily available in the

literature, a general GC-MS method for the analysis of volatile isothiocyanates can be adapted.

Instrumentation: A gas chromatograph coupled to a mass spectrometer.

Column: A non-polar or medium-polarity capillary column (e.g., DB-5ms, HP-5ms).

Injector: Split/splitless injector, with an injection temperature of around 250 °C.

Oven Program: A temperature gradient program is typically used, for example, starting at 50-

70 °C, holding for a few minutes, and then ramping up to 250-280 °C.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer: Operated in electron ionization (EI) mode, scanning a mass range of

m/z 40-400.
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Sample Preparation: Samples are typically dissolved in a volatile organic solvent like

dichloromethane or hexane.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The ¹H NMR spectrum of tert-butyl isothiocyanate is simple, showing a single

sharp peak for the nine equivalent protons of the tert-butyl group. The chemical shift will

depend on the deuterated solvent used.[4]

¹³C NMR: The ¹³C NMR spectrum will show characteristic signals for the quaternary carbon

and the methyl carbons of the tert-butyl group, as well as the carbon of the isothiocyanate

group.

Biological Activity and Signaling Pathways: A
General Overview for Isothiocyanates
Direct research on the biological activity and effects on signaling pathways of tert-butyl
isothiocyanate is limited. However, the broader class of isothiocyanates (ITCs), which are

abundant in cruciferous vegetables, has been extensively studied for their potential health

benefits, particularly in the context of cancer chemoprevention. The following information

pertains to isothiocyanates as a general class of compounds and may not be directly applicable

to tert-butyl isothiocyanate.

Isothiocyanates are known to modulate a variety of cellular processes and signaling pathways

involved in carcinogenesis.[6]

Key Mechanisms of Action for Isothiocyanates:

Induction of Phase II Detoxifying Enzymes: Many ITCs are potent inducers of phase II

enzymes, such as glutathione S-transferases (GSTs) and quinone reductase.[6] This is

primarily mediated through the activation of the Nrf2-Keap1 signaling pathway.

Inhibition of Phase I Carcinogen-Activating Enzymes: Some ITCs can inhibit cytochrome

P450 enzymes, which are involved in the activation of procarcinogens.

Induction of Apoptosis: ITCs can induce apoptosis (programmed cell death) in cancer cells

through various mechanisms, including the generation of reactive oxygen species (ROS) and
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modulation of pro- and anti-apoptotic proteins of the Bcl-2 family.[7][8]

Cell Cycle Arrest: Isothiocyanates have been shown to cause cell cycle arrest, often at the

G2/M phase, thereby inhibiting the proliferation of cancer cells.[9]

Anti-inflammatory Effects: ITCs can exert anti-inflammatory effects by inhibiting the NF-κB

signaling pathway.

Inhibition of Angiogenesis: Some studies have suggested that ITCs can inhibit the formation

of new blood vessels, a process crucial for tumor growth and metastasis.

General Isothiocyanate Signaling Pathways:
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General Signaling Pathways Modulated by Isothiocyanates
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Caption: Overview of common signaling pathways affected by isothiocyanates.

Safety and Handling
tert-Butyl isothiocyanate is a flammable liquid and is toxic if swallowed, in contact with skin,

or if inhaled.[3] It can cause serious eye irritation and may cause respiratory irritation.[3]

Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab
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coat, should be worn when handling this compound. Work should be conducted in a well-

ventilated fume hood.

Conclusion
tert-Butyl isothiocyanate is a valuable chemical intermediate with well-defined physical and

chemical properties. While methods for its synthesis and analysis are established, there is a

notable gap in the scientific literature regarding its specific biological activities and mechanism

of action. Future research is warranted to explore the potential biological effects of tert-butyl
isothiocyanate and to determine if it shares the chemopreventive properties observed in other

members of the isothiocyanate family. This guide serves as a foundational resource for

researchers interested in utilizing this compound in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [tert-Butyl Isothiocyanate: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1199975#tert-butyl-isothiocyanate-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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